Cas no 2228684-29-3 (tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate
• CAS No: 2228684-29-3
• MF: C₁₃H₁₈N₂O₆
• MW: 298.291823863983
• CID: 6027788
• PubChem ID: 165623532
• Update Time: 2025-10-11

tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate
• EN300-1897704
• 2228684-29-3
• tert-butyl N-[2-hydroxy-3-methoxy-5-(nitromethyl)phenyl]carbamate

• Inchi： 1S/C13H18N2O6/c1-13(2,3)21-12(17)14-9-5-8(7-15(18)19)6-10(20-4)11(9)16/h5-6,16H,7H2,1-4H3,(H,14,17)
• InChI Key： KMYPOXGCQVCPCB-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=C(C=C(C[N+](=O)[O-])C=1)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.11648630g/mol
• Monoisotopic Mass: 298.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate

Professional Introduction to Tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate (CAS No. 2228684-29-3)

Tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate, with the CAS number 2228684-29-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of functional groups such as hydroxyl, methoxy, and nitromethyl, along with the tert-butyl carbamate moiety, contributes to its reactivity and potential applications in drug development and material science.

The tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate molecule has been studied for its role in the synthesis of pharmaceutical intermediates. Its structural features allow for diverse chemical modifications, making it a versatile building block in organic synthesis. Researchers have explored its utility in constructing more complex molecules, particularly those with potential therapeutic applications. The nitromethyl group, in particular, is known for its ability to participate in nucleophilic substitution reactions, which can be harnessed to introduce new functional groups into the molecular framework.

Recent advancements in synthetic chemistry have highlighted the importance of such intermediates in the development of novel drugs. The N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate moiety, when incorporated into larger molecules, can influence both the physical and chemical properties of the final product. This has led to increased interest in optimizing synthetic routes to produce this compound with high yield and purity. The tert-butyl group, while primarily serving as a protecting group, also contributes to the stability of the intermediate during synthetic transformations.

In the context of pharmaceutical research, the compound has been investigated for its potential role in modulating biological pathways. While specific applications are still under exploration, preliminary studies suggest that derivatives of this molecule may exhibit interesting pharmacological properties. The hydroxyl and methoxy groups provide opportunities for further functionalization, allowing researchers to tailor the compound's characteristics for targeted therapeutic effects. Such modifications are crucial in drug discovery pipelines where specificity and efficacy are paramount.

The synthesis of tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate involves multi-step organic reactions that require careful optimization. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to achieve high selectivity and yield. These methods are essential for producing pharmaceutical intermediates that meet stringent quality standards. The growing demand for such compounds underscores the need for efficient and scalable synthetic strategies.

One of the key challenges in working with this compound is managing its reactivity due to the presence of multiple functional groups. However, recent studies have demonstrated effective strategies for controlling these reactions, ensuring that desired products are obtained without unwanted side reactions. For instance, ligand-assisted catalysis has been shown to enhance selectivity in transformations involving the nitromethyl group. Such innovations are critical for advancing synthetic methodologies and improving overall process efficiency.

The application of computational chemistry has also played a significant role in understanding the behavior of N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate. Molecular modeling studies have provided insights into its interactions with other molecules, which can guide the design of more effective synthetic routes and drug candidates. These computational approaches complement traditional experimental methods by offering predictive power that can accelerate research timelines.

In conclusion, Tert-butyl N-2-hydroxy-3-methoxy-5-(nitromethyl)phenylcarbamate (CAS No. 2228684-29-3) represents a promising intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it a valuable tool for researchers developing novel bioactive molecules. As synthetic chemistry continues to evolve, new applications and optimizations for this compound are expected to emerge, further solidifying its importance in the field.